Cas no 876-98-2 (2,6-xylyl acetate)

• Product Name: 2,6-xylyl acetate
• CAS No: 876-98-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00225289
• CID: 992810
• PubChem ID: 101890
• Update Time: 2025-09-23

2,6-xylyl acetate Chemical and Physical Properties

Names and Identifiers

• 2,6-xylyl acetate
• (2,6-dimethylphenyl) acetate
• Phenol, 2,6-dimethyl-, 1-acetate
• 2,6-dimethylphenyl acetate
• SY294412
• 2,6-Dimethyl-1-acetoxybenzene
• Phenol, 2,6-dimethyl-, acetate
• 2,6-Dimethylacetoxybenzene
• CS-0364987
• ACETIC ACID 2,6-DIMETHYL-PHENYL ESTER
• AKOS002948056
• 876-98-2
• EINECS 212-883-1
• MFCD00225289
• DTXSID00875992
• SCHEMBL2059537
• NS00042642

• MDL： MFCD00225289
• Inchi： 1S/C10H12O2/c1-7-5-4-6-8(2)10(7)12-9(3)11/h4-6H,1-3H3
• InChI Key： UDDBRJGGGUMTQZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 164.08373
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.028
• Boiling Point: 221.9°C at 760 mmHg
• Flash Point: 88°C
• Refractive Index: 1.503

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters